Cas no 2227703-18-4 ((3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid)
(3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid
- 2227703-18-4
- EN300-1576465
- (3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-17(14-25(30)31)29-26(32)19-9-3-2-8-18(19)15-28-27(33)34-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24H,2-3,8-9,14-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17-,18+,19+/m0/s1
- InChI Key: QOLCKHUCGZFNNY-IPMKNSEASA-N
- SMILES: O=C([C@@H]1CCCC[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C)CC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
(3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576465-0.05g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-0.1g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-0.25g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-0.5g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-1.0g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-2.5g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-5.0g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-10.0g |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576465-50mg |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576465-100mg |
(3S)-3-{[(1RS,2SR)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl]formamido}butanoic acid |
2227703-18-4 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid
Introduction to (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic Acid (CAS No. 2227703-18-4)
(3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 2227703-18-4, represents a complex molecular structure that integrates multiple functional groups, making it a promising candidate for various biochemical applications.
The molecular architecture of this compound features a chiral center at the (3S) position, which is critical for its biological activity. The presence of multiple stereocenters, such as the (1RS,2SR) configuration, underscores the intricate synthesis required to produce this molecule in high purity. Such stereochemical complexity is often associated with enhanced binding affinity and selectivity in drug-like molecules.
The core structure of (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid includes a cyclohexylformamido moiety, which is known for its role in stabilizing protein-protein interactions and modulating enzyme activity. This moiety is further functionalized with a butanoic acid side chain, providing an additional site for chemical modification and interaction with biological targets.
One of the most notable features of this compound is the incorporation of a 9H-fluoren-9-yl methoxycarbonyl group. This fluorinated aromatic ring system is widely used in pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. The methoxycarbonyl group not only contributes to the overall solubility of the molecule but also serves as a protecting group during synthetic transformations.
The amino functionality present in the molecule is another critical aspect that influences its biological behavior. The (1RS,2SR)-configured amino group suggests a high degree of specificity in interactions with biological targets, which is essential for developing selective drugs. This configuration has been strategically designed to optimize binding affinity and minimize off-target effects.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid makes it an attractive candidate for further investigation in this area. Studies have shown that enantiopure compounds can exhibit distinct pharmacological profiles, making them valuable tools for drug discovery and development.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve the desired stereochemical configuration. These synthetic strategies are critical for producing enantiopure compounds that can be effectively evaluated in biological assays.
Recent research has highlighted the potential applications of this compound in modulating various biological pathways. For instance, studies have suggested that it may interact with specific enzymes or receptors involved in inflammatory responses and metabolic disorders. The ability to modulate these pathways could make this compound a valuable therapeutic agent for treating conditions such as cancer, diabetes, and autoimmune diseases.
The fluorinated aromatic ring system in (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid also contributes to its stability under physiological conditions. This stability is crucial for ensuring that the compound remains active within the body long enough to exert its therapeutic effects. Additionally, the presence of multiple functional groups provides numerous opportunities for further chemical modifications, allowing researchers to fine-tune its properties for specific applications.
In conclusion, (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid (CAS No. 2227703-18-4) is a sophisticated compound with significant potential in pharmaceutical research and development. Its complex molecular structure, featuring multiple stereocenters and functional groups, makes it an intriguing candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.
2227703-18-4 ((3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)